7-Phenyl-1,4,6-androstatriene-3,17-dione 7-Phenyl-1,4,6-androstatriene-3,17-dione
Brand Name: Vulcanchem
CAS No.: 131802-65-8
VCID: VC21183061
InChI: InChI=1S/C25H26O2/c1-24-12-10-18(26)14-17(24)15-19(16-6-4-3-5-7-16)23-20-8-9-22(27)25(20,2)13-11-21(23)24/h3-7,10,12,14-15,20-21,23H,8-9,11,13H2,1-2H3/t20-,21-,23-,24-,25-/m0/s1
SMILES: CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)C5=CC=CC=C5
Molecular Formula: C25H26O2
Molecular Weight: 358.5 g/mol

7-Phenyl-1,4,6-androstatriene-3,17-dione

CAS No.: 131802-65-8

Cat. No.: VC21183061

Molecular Formula: C25H26O2

Molecular Weight: 358.5 g/mol

* For research use only. Not for human or veterinary use.

7-Phenyl-1,4,6-androstatriene-3,17-dione - 131802-65-8

Specification

CAS No. 131802-65-8
Molecular Formula C25H26O2
Molecular Weight 358.5 g/mol
IUPAC Name (8R,9S,10R,13S,14S)-10,13-dimethyl-7-phenyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthrene-3,17-dione
Standard InChI InChI=1S/C25H26O2/c1-24-12-10-18(26)14-17(24)15-19(16-6-4-3-5-7-16)23-20-8-9-22(27)25(20,2)13-11-21(23)24/h3-7,10,12,14-15,20-21,23H,8-9,11,13H2,1-2H3/t20-,21-,23-,24-,25-/m0/s1
Standard InChI Key NMLPFJDDIKKFFL-OWUXGNKUSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)C(=CC4=CC(=O)C=C[C@]34C)C5=CC=CC=C5
SMILES CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)C5=CC=CC=C5
Canonical SMILES CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)C5=CC=CC=C5

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